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Compound of Interest

Compound Name: 3-Chloroalanine hydrochloride

Cat. No.: B555685

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 3-
Chloroalanine hydrochloride in water and Dimethyl Sulfoxide (DMSO). It also details its
primary mechanism of action as an enzyme inhibitor and outlines experimental protocols for
solubility determination and enzyme inhibition assays.

Quantitative Solubility Data

3-Chloroalanine hydrochloride, a derivative of the amino acid alanine, exhibits good solubility
in both aqueous and organic solvent systems, which is crucial for its application in various
experimental settings. The quantitative solubility data is summarized in the table below. It is
important to note that for dissolution in DMSO, ultrasonic agitation is recommended to
overcome potential hygroscopic effects of the solvent.[1][2][3] A minor discrepancy exists in the
reported solubility in water, which may be attributable to differences in experimental conditions
such as temperature and pH.
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o Molar
Reported Solubility .
Solvent Concentration Notes
(mg/mL)
(mM)
Saturation may be
Water > 100 625.00 _
higher.
Solution reported as
Water 50 312.50
clear and colorless.
Ultrasonic agitation is
recommended. The
Dimethyl Sulfoxide ]
100 625.00 hygroscopic nature of

(DMSO) )
DMSO can impact

solubility.[1][2][3]

Mechanism of Action: Enzyme Inhibition

3-Chloroalanine hydrochloride is a well-documented inhibitor of several bacterial enzymes,
with its most significant activity being against alanine racemase. This enzyme is pivotal for
bacterial survival as it catalyzes the conversion of L-alanine to D-alanine, an essential
component of the peptidoglycan layer of the bacterial cell wall.[4][5] The inhibition of alanine
racemase by 3-chloroalanine leads to a depletion of the D-alanine pool, which in turn disrupts
peptidoglycan synthesis. This disruption weakens the cell wall, ultimately leading to cell lysis
and bacterial death.[4] This targeted mechanism makes 3-chloroalanine hydrochloride a
compound of interest in the development of novel antimicrobial agents.
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Inhibition of Alanine Racemase by 3-Chloroalanine Hydrochloride.

The depletion of D-alanine due to the inhibition of alanine racemase has further downstream
consequences for bacterial physiology. It not only compromises the structural integrity of the
cell wall but can also increase the susceptibility of bacteria to other antimicrobial agents, such
as (-lactams.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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